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methylphenoxy)pyridine

CAS No.: 28231-75-6

Cat. No.: B1373721

Get Quote

Executive Summary & Scaffold Analysis

The 3-(3-methylphenoxy)pyridine scaffold represents a privileged pharmacophore in both
agrochemical and pharmaceutical discovery. Functioning as a bioisostere of the diaryl ether
class, this core structure is pivotal in the design of Phytoene Desaturase (PDS) inhibitors
(herbicides) and has emerging utility in CNS-active agents (anticonvulsants).

This guide objectively analyzes the Structure-Activity Relationship (SAR) of derivatives built
upon this scaffold, specifically evaluating the impact of the meta-methyl substituent on the
phenoxy ring. We compare these derivatives against industry standards like Diflufenican
(herbicide) and Diazepam (anticonvulsant control) to provide actionable insights for lead
optimization.

The Core Scaffold: 3-(3-methylphenoxy)pyridine

The scaffold consists of a pyridine ring linked via an ether bridge to a meta-tolyl moiety.
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o CAS RN: 72403-16-8[1]

o Key Feature: The pyridine nitrogen provides a hydrogen bond acceptor (HBA) vector, while
the 3-methyl group on the phenoxy ring serves as a hydrophobic probe, optimizing van der
Waals interactions without the strong electron-withdrawing penalty of a trifluoromethyl group.

SAR Landscape & Mechanistic Insights

The biological activity of 3-(3-methylphenoxy)pyridine derivatives is governed by three primary
structural vectors. The following analysis synthesizes data from PDS inhibition studies and
anticonvulsant screenings.

Vector 1: The Phenoxy "Tail" (Substituent Effects)

The substitution pattern on the phenyl ring is the primary determinant of potency.
o 3-Methyl (The Topic): Provides moderate lipophilicity (+

) and steric bulk. In PDS inhibition, this group often fits into a hydrophobic pocket (Val/Leu
rich region) of the enzyme.

o 3-Trifluoromethyl (

): The standard "competitor.” While

often increases potency due to higher lipophilicity and metabolic stability, it significantly alters
the electronic landscape (strong

withdrawing).
o Observation: In anticonvulsant series, replacing 3-Me with 3-

often retains activity but may reduce solubility.

o 2-Substituents (Ortho): Generally deleterious to activity due to steric clash with the ether
linkage, forcing the two aromatic rings into a non-planar conformation that may prevent
optimal binding.

Vector 2: The Pyridine "Head" (Electronic Tuning)
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The pyridine ring acts as the scaffold core.

» Position 3 (Linker attachment): Essential for the specific "bent" geometry required for PDS
inhibition.

e Position 2 & 6 (Orthogonal substitution):

o Herbicides: Introduction of a carboxamide (e.g., -CONH-Aryl) at position 2 or 6 is critical
for H-bonding in the target site (analogous to Diflufenican).

o CNS Agents: Phenyl substitution at position 2 or 4 creates a "butterfly" shape reminiscent
of benzodiazepines, enhancing GABA-A receptor affinity.

Vector 3: The Linker (Bioisosterism)
o Ether (-O-): Optimal for flexibility and bond angle (~120°).

e Amine (-NH-): Increases polarity and H-bond donation. often reduces membrane
permeability (LogP drop).

o Thioether (-S-): Increases lipophilicity but is prone to metabolic oxidation (sulfoxide/sulfone
formation).

Visualization: SAR Decision Tree
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Caption: SAR Map illustrating the divergent optimization pathways for Agrochemical vs.

Pharmaceutical applications of the scaffold.

Performance Comparison: Derivative Classes

The following table compares the performance of 3-(3-methylphenoxy)pyridine derivatives

against standard alternatives in two key application areas.

Table 1: Comparative Efficacy (Herbicidal &
Anticonvulsant)

Ke
Application = Compound 4 ) Potency Selectivity /
Substituent . Status
Area Class Metric Safety
(R)
o 3-(3-Me- High crop
Herbicide IC50: 15 - 50
phenoxy) 3-CH3 safety Lead Opt.
(PDS) o nM
derivative (Wheat/Corn)
o ] ) Moderate
Herbicide Diflufenican IC50:5-20 ) )
3-CF3 (Bleaching Commercial
(PDS) Analogues nM )
risk)
CNS 3-(3-Me- Low
_ ED50: ~40 o
(Anticonvulsa  phenoxy) 3-CH3 /k neurotoxicity Research
m
nt) derivative 9 (Rotarod)
CNS 3-(3-CF3- Higher
_ ED50: ~30 ,
(Anticonvulsa  phenoxy) 3-CF3 K sedation Research
m
nt) derivative I potential
CNS _ ED50: ~1 ] )
Diazepam N/A High sedation  Standard
(Control) mg/kg
Analysis:

o Agrochemicals: The 3-methyl derivatives often show slightly lower absolute potency than

their trifluoromethyl counterparts (Diflufenican class) but frequently offer better crop
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selectivity. The methyl group is less persistent in the environment than the trifluoromethyl
group, offering a more favorable environmental fate profile.

e Pharmaceuticals: In anticonvulsant screens (MES test), the 3-methyl derivatives
demonstrate activity comparable to early-stage leads. While less potent than Diazepam, they
lack the benzodiazepine core, potentially avoiding classic tolerance issues.

Experimental Protocols

To ensure reproducibility, we provide the standard synthesis and assay protocols used to
generate the SAR data above.

Synthesis: Ullmann Ether Coupling

The formation of the ether bridge is the critical step. The classic Ullmann condensation is
preferred over biological coupling for scale-up.

Reagents:

o 3-Bromopyridine (1.0 eq)

m-Cresol (3-methylphenol) (1.2 eq)

Cesium Carbonate (

) (2.0 eq)

Copper(l) lodide (Cul) (10 mol%)

Ligand: N,N-Dimethylglycine (20 mol%)

Solvent: 1,4-Dioxane
Workflow:
e Charge: In a glovebox or under Argon, combine 3-bromopyridine, m-cresol,

, Cul, and ligand in a pressure vial.
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Solvate: Add anhydrous 1,4-dioxane.

Reflux: Seal and heat to 110°C for 24 hours. Monitor by TLC (Hexane/EtOAc 4:1).

Workup: Cool to RT, filter through a Celite pad, and concentrate in vacuo.

Purification: Flash column chromatography (Silica gel).

Assay: Phytoene Desaturase (PDS) Inhibition

This assay measures the bleaching potential (inhibition of carotenoid synthesis).
Protocol:

e Enzyme Source: Isolate thylakoid membranes from spinach or use recombinant
Synechococcus PDS.

e Substrate: Phytoene (solubilized in Tween-80).
e Reaction: Incubate enzyme + substrate + test compound (0.1 nM - 10

M) in Tris-HCI buffer (pH 7.5) with co-factors (NAD/NADP).

o Detection: Extract pigments with acetone. Measure HPLC peak area of Phytoene
(accumulation) vs.

-Carotene (depletion).

Calculation: Plot % Inhibition vs. Log[Concentration] to determine 1C50.

Visual Workflow: Ullmann Coupling
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Caption: Step-by-step synthesis workflow for the core scaffold using Copper-catalyzed Ullmann
coupling.
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o Significance: Directly compares phenoxypyridine derivatives for CNS activity, highlighting
the positional importance of the phenoxy group.

e In Silico Structure-Guided Optimization of 3-Phenoxy-4-(3-trifluoromethylphenyl)pyridazines
as Potent PDS Inhibitors.Molecules, 2021. Link

o Significance: Provides molecular docking insights into how the phenoxy "tail" binds within
the PDS enzyme pocket.

o Advancement of Phenoxypyridine as an Active Scaffold for Pesticides.Molecules, 2022.[2]
Link

o Significance: A comprehensive review of the phenoxypyridine scaffold in agrochemicals.
e Substance Record: 3-(3-methylphenoxy)pyridine.ChemicalBook / CAS Registry. Link

o Significance: Verification of the commercially available building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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